Cas no 1806474-77-0 (Methyl 5-fluoro-3-methoxypyridine-2-acetate)

• Product Name: Methyl 5-fluoro-3-methoxypyridine-2-acetate
• CAS No: 1806474-77-0
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4802316
• Update Time: 2025-06-07

Methyl 5-fluoro-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-3-methoxypyridine-2-acetate
• Methyl 2-(5-fluoro-3-methoxypyridin-2-yl)acetate

• Inchi： 1S/C9H10FNO3/c1-13-8-3-6(10)5-11-7(8)4-9(12)14-2/h3,5H,4H2,1-2H3
• InChI Key： RPNNWGVUSAEUJX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 0.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-fluoro-3-methoxypyridine-2-acetate

Methyl 5-fluoro-3-methoxypyridine-2-acetate (CAS No. 1806474-77-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-fluoro-3-methoxypyridine-2-acetate, identified by its unique Chemical Abstracts Service number CAS No. 1806474-77-0, represents a compound of significant interest in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its ester functionality and fluorine substitution, has emerged as a pivotal intermediate in the synthesis of various biologically active molecules. The structural attributes of this compound, particularly the presence of a fluoro group and a methoxy substituent, contribute to its versatility and utility in drug development pipelines.

The relevance of Methyl 5-fluoro-3-methoxypyridine-2-acetate is underscored by its role in the preparation of pharmacologically relevant compounds. Pyridine-based scaffolds are widely prevalent in medicinal chemistry due to their ability to modulate biological targets effectively. The introduction of fluorine at the 5-position and methoxy at the 3-position enhances the electronic properties and metabolic stability of the molecule, making it an attractive candidate for further derivatization.

In recent years, there has been a surge in research focused on fluorinated pyridines as key pharmacophores. The fluorine atom, with its unique electronic and steric properties, can significantly influence the binding affinity and selectivity of drug candidates. For instance, studies have demonstrated that fluorine substitution can lead to improved oral bioavailability and prolonged half-life of therapeutic agents. This has prompted pharmaceutical companies to explore novel fluorinated pyridines as building blocks for next-generation drugs.

The synthesis of Methyl 5-fluoro-3-methoxypyridine-2-acetate involves multi-step organic transformations that highlight the compound's synthetic utility. One common synthetic route involves the condensation of ethyl acetoacetate with fluorinated pyridine precursors under basic conditions, followed by methylation to introduce the methoxy group. These reactions showcase the compound's ability to serve as a precursor for more complex structures, facilitating the development of novel therapeutic entities.

Recent advancements in computational chemistry have further enhanced our understanding of how Methyl 5-fluoro-3-methoxypyridine-2-acetate can be utilized in drug design. Molecular modeling studies have revealed that the presence of both fluoro and methoxy groups optimizes interactions with biological targets, such as enzymes and receptors. This insight has guided the development of more efficient synthetic strategies aimed at producing derivatives with enhanced pharmacological properties.

The pharmaceutical industry has witnessed significant interest in kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. Pyridine-based kinase inhibitors have shown promise in clinical trials, and compounds incorporating fluoro-substituted pyridines have demonstrated improved efficacy and reduced toxicity. The role of Methyl 5-fluoro-3-methoxypyridine-2-acetate as a key intermediate in synthesizing these inhibitors underscores its importance in modern drug discovery.

Moreover, the agrochemical sector has also benefited from the use of fluorinated pyridines. These compounds are employed as intermediates in the synthesis of herbicides and pesticides, where their unique structural features contribute to enhanced activity and environmental stability. The versatility of Methyl 5-fluoro-3-methoxypyridine-2-acetate makes it a valuable asset in both pharmaceutical and agrochemical applications.

The growing demand for high-quality intermediates like Methyl 5-fluoro-3-methoxypyridine-2-acetate has led to advancements in production methodologies. Continuous flow chemistry, for example, has been adopted to improve yield and purity while reducing reaction times. These innovations ensure that pharmaceutical companies have access to reliable supplies of essential intermediates, accelerating the development of new drugs.

In conclusion, Methyl 5-fluoro-3-methoxypyridine-2-acetate (CAS No. 1806474-77-0) is a compound with far-reaching implications in pharmaceutical synthesis. Its structural features make it an ideal candidate for further derivatization into biologically active molecules, particularly kinase inhibitors and other therapeutic agents. The ongoing research into fluorinated pyridines highlights their importance as pharmacophores, driving innovation in drug discovery and development.